Cas no 1804246-05-6 (2-(3-Bromopropanoyl)-4-methylphenylacetic acid)

• Product Name: 2-(3-Bromopropanoyl)-4-methylphenylacetic acid
• CAS No: 1804246-05-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5002082
• Update Time: 2025-10-25

2-(3-Bromopropanoyl)-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-4-methylphenylacetic acid

• Inchi： 1S/C12H13BrO3/c1-8-2-3-9(7-12(15)16)10(6-8)11(14)4-5-13/h2-3,6H,4-5,7H2,1H3,(H,15,16)
• InChI Key： XPKSGFCZLZRCEV-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C)C=CC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Bromopropanoyl)-4-methylphenylacetic acid

2-(3-Bromopropanoyl)-4-methylphenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1804246-05-6, commonly referred to as 2-(3-Bromopropanoyl)-4-methylphenylacetic Acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a brominated propanoyl group and a methyl-substituted phenylacetic acid moiety. The long-tail keyword for this compound, 2-(3-Bromopropanoyl)-4-methylphenylacetic acid, reflects its intricate structure and potential applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. The bromine atom in the propanoyl group introduces a degree of electrophilicity, which can enhance the molecule's reactivity in various chemical reactions. Additionally, the methyl substitution on the phenyl ring contributes to the compound's stability and solubility properties, making it a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of 2-(3-Bromopropanoyl)-4-methylphenylacetic acid is its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and condensation reactions, to yield derivatives with enhanced biological activity. For instance, recent findings suggest that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them valuable leads for therapeutic interventions.

The synthesis of 2-(3-Bromopropanoyl)-4-methylphenylacetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of propanal, followed by acylation of 4-methylphenylacetic acid. This approach ensures high yields and excellent purity, which are critical for downstream applications in pharmaceutical research.

In terms of biological activity, this compound has shown promise in preclinical studies. For example, it has been reported to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for cancer therapy. These findings underscore the importance of continued research into the pharmacokinetics and toxicity profiles of this compound.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor. Recent advancements in green chemistry have enabled more sustainable production methods, reducing the environmental footprint associated with its manufacture. This aligns with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, 2-(3-Bromopropanoyl)-4-methylphenylacetic acid represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. Its unique properties and potential applications make it a subject of ongoing research interest. As new insights emerge from interdisciplinary studies, this compound is likely to play an increasingly important role in advancing both chemical synthesis and therapeutic development.